Cas no 155603-73-9 (2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-)
155603-73-9 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-
CAS No:155603-73-9
MF:C21H33N3O15
MW:567.497827291489
CID:143493
PubChem ID:196950
Update Time:2025-04-19
2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®
- 4-amino-1-[(2R,3S,4R,5R)-5-(hydroxymethyl)-3,4-bis[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxolan-2-yl]pyrimidin-2-one
- 2(1H)-pyrimidinone, 4-amino-1-[O-beta-D-galactopyranosyl-(1->2)-O-[beta-D-galactopyranosyl-(1->3)]-beta-D-arabinofuranosyl]-
- 3'-Gal-1-4-gal-ara-C
- 3'-O-Galactopyranosyl-1-4-O-galactopyranosyl-ara-C
- 3'-O-Galactopyranosyl-1-4-O-galactopyranosylcytarabine
- 4)-O-b-D-galactopyranosyl-(1®
- 155603-73-9
- DTXSID50165931
- 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-
-
- Inchi: 1S/C21H33N3O15/c22-9-1-2-24(21(34)23-9)18-17(39-20-15(33)13(31)11(29)7(4-26)37-20)16(8(5-27)35-18)38-19-14(32)12(30)10(28)6(3-25)36-19/h1-2,6-8,10-20,25-33H,3-5H2,(H2,22,23,34)/t6-,7-,8-,10+,11+,12+,13+,14-,15-,16-,17+,18-,19+,20+/m1/s1
- InChI Key: ORAXAMWDQSXBKN-DVBHINJSSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 567.191
- Monoisotopic Mass: 567.191
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 39
- Rotatable Bond Count: 8
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _5.9
- Topological Polar Surface Area: 287Ų
Experimental Properties
- Density: 2.07
- Boiling Point: 910.1°Cat760mmHg
- Flash Point: 504.2°C
- Refractive Index: 1.768
2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
155603-73-9 (2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-) Related Products
- 2140-72-9(2'-O-Methylcytidine)
- 147-94-4(Cytarabine)
- 362-42-5(2',3'-Isopropylidenecytidine)
- 478511-19-2(Cytidine-2'-13C)
- 20594-00-7(3'-O-Methylcytidine)
- 26524-60-7(L-Cytidine)
- 65-46-3(Cytidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent